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Introduction:

These application notes provide a comprehensive overview of the patient preparation and
procedural steps for a °8Ga-NOTA-AE105 Positron Emission Tomography/Computed
Tomography (PET/CT) scan. 68Ga-NOTA-AE105 is an investigational radiopharmaceutical
agent that targets the urokinase-type plasminogen activator receptor (UPAR), a biomarker
associated with cancer aggressiveness and metastasis. This document synthesizes information
from clinical trials and establishes best-practice guidelines based on analogous Gallium-68
labeled radiotracers, owing to the limited publicly available, specific patient preparation
protocols for $Ga-NOTA-AE105.

Patient Preparation Protocol

Proper patient preparation is crucial for optimal image quality and accurate interpretation of
68Ga-NOTA-AE105 PET/CT scans. The primary objectives are to ensure patient safety,
maximize radiotracer uptake in target tissues, and minimize background activity and radiation
exposure.
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Pre-Appointment Instructions:

e Hydration: Patients should be well-hydrated. It is recommended to drink approximately 1 liter
(about 4 glasses) of water in the 2 hours leading up to the appointment. Good hydration
facilitates the clearance of the radiotracer from non-target tissues and reduces the radiation
dose to the bladder.[1][2]

o Fasting: No strict fasting is generally required for Gallium-68 based scans, apart from those
targeting glucose metabolism. Patients may consume a light meal before the scan.[3]

o Medications: Patients should be advised to continue their regular medications. However, it is
crucial to obtain a complete medication history to rule out any potential interference,
although none are specifically documented for ®8Ga-NOTA-AE105. For other Ga-68 tracers
like ©8Ga-DOTATATE, discontinuation of specific medications like somatostatin analogs is
necessary.[4][5]

o Clothing: Patients should wear warm, comfortable clothing without metal zippers, buttons, or
buckles to avoid artifacts on the CT images.

o Physical Activity: It is advisable to avoid strenuous physical activity for 24 hours prior to the
scan to prevent non-specific tracer uptake in muscles.

Day of Appointment Procedures:

e Informed Consent and History: Obtain written informed consent from the patient after a
thorough explanation of the procedure, including its risks and benefits. A detailed medical
history should be taken, including known allergies and current medications.

« Vital Signs: Record the patient's vital signs (blood pressure, heart rate, and temperature)
before radiotracer administration.

« Intravenous (IV) Access: Establish a patent intravenous line in an arm vein, preferably one
that will not be in the field of view of the primary area of interest.

» Radiotracer Administration: An intravenous injection of approximately 200 MBq of %8Ga-
NOTA-AE105 is administered. The exact dose may vary based on institutional protocols and
patient weight.
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o Uptake Phase: Following the injection, the patient should rest comfortably for an uptake
period of 45 to 60 minutes. During this time, the patient should remain seated or lying down
and avoid significant movement or talking.

e Pre-Scan Voiding: Immediately before positioning on the PET/CT scanner, the patient should
be encouraged to empty their bladder. This minimizes the radiation dose to the bladder and
reduces interference from tracer accumulation in the urinary system, which can obscure
pelvic structures.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for a 68Ga-NOTA-AE105
PET/CT scan, compiled from published clinical trial data.

Parameter Value Reference

~200 MBq (range: 83-222

Administered Activity Clinical Trials
MBq)

Uptake/Waiting Period 20 - 60 minutes Clinical Trials

PET Scan Duration 20 - 45 minutes Inferred

Pre-Scan Hydration ~1 Liter of water over 2 hours

Encouraged to drink plenty of

Post-Scan Hydration _
fluids

Experimental Protocol: ©3Ga-NOTA-AE105 PETICT
Imaging

o Patient Verification and Preparation:
o Confirm patient identity.
o Verify that pre-scan instructions (hydration, medication, etc.) have been followed.

o |Insert an intravenous cannula.
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Radiopharmaceutical Administration:

o Aseptically draw up the prescribed dose of ©8Ga-NOTA-AE105.

o Administer the radiotracer via slow intravenous injection.

o Flush the cannula with sterile saline to ensure the full dose is delivered.

Uptake Phase:

o Escort the patient to a quiet waiting area.

o Instruct the patient to rest for 45-60 minutes.

Patient Positioning and CT Scan:

o Ask the patient to void immediately before the scan.

o Position the patient on the PET/CT scanner couch, typically in a supine position with arms
raised above the head if tolerable.

o Perform a low-dose CT scan for attenuation correction and anatomical localization.

PET Scan Acquisition:

o Immediately following the CT scan, begin the PET acquisition.

o The scan is typically performed from the mid-thigh to the base of the skull.

o Acquisition time per bed position is typically 2-4 minutes.

Post-Scan Procedure:

o Assist the patient off the scanner.

o Remove the intravenous cannula.

o Advise the patient to continue drinking fluids throughout the day to help clear the
remaining radioactivity from their body.
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o Provide any necessary post-procedure instructions, such as minimizing close contact with
pregnant women and young children for a few hours.

Visualizations

Diagram 1: Patient Preparation Workflow for 8Ga-NOTA-AE105 PET/CT
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Patient Preparation Workflow for ®8Ga-NOTA-AE105 PET/CT
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Caption: Workflow for patient preparation and imaging with 68Ga-NOTA-AE105.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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